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RTI-111, also known as Dichloropane, is a synthetic stimulant of the phenyltropane class and a cocaine

analog recognized for its high-affinity binding to monoamine transporters [1] [2] [3]. Its primary research

applications are in neuropharmacology and substance abuse studies.

Mechanism of Action: RTI-111 functions as a potent triple reuptake inhibitor (SNDRI), blocking
the dopamine (DAT), serotonin (SERT), and norepinephrine (NET) transporters [2] [3]. This action

increases extracellular levels of these monoamines, leading to heightened stimulation. Compared to
cocaine, RTI-111 has a higher binding affinity and a longer duration of action [2] [4].

Research Applications: It is utilized as a tool compound for studying the mechanisms of cocaine
addiction, the role of monoamine transporters in reward pathways, and the development of potential

treatments for substance use disorders [1] [4]. Some research has also explored its potential in
diagnosing and treating drug addiction, as well as its application in mental health and

neurodegenerative disease research [1].

Quantitative Pharmacological Profile

The table below summarizes key in vitro binding data for RTI-111, illustrating its high potency at

monoamine transporters.

Transporter Type IC₅₀ (nM) [2] Comparative IC₅₀ for Cocaine (nM) [2]

Dopamine (DAT) 0.79 ± 0.09 89 ± 4.8
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Transporter Type IC₅₀ (nM) [2] Comparative IC₅₀ for Cocaine (nM) [2]

Serotonin (SERT) 3.13 ± 0.36 1045 ± 89

Norepinephrine (NET) 17.96 ± 0.85 3298 ± 293

Experimental Protocols

Based on published literature, here are detailed methodologies for key experiments involving RTI-111.

Protocol 1: Self-Administration Study in Non-Human Primates

This protocol assesses the reinforcing properties of RTI-111, a key indicator of abuse potential [4].

Subjects: Rhesus monkeys with chronic intravenous catheters.

Apparatus: Standard operant conditioning chambers.
Procedure:

Train subjects under a Fixed-Ratio 25 (FR 25) schedule of reinforcement.
Upon completion of 25 responses, a single intravenous injection of RTI-111 (dose range:

0.0003 - 0.03 mg/kg) or vehicle is delivered.
Sessions are typically 1-2 hours long.

Data Analysis: The number of infusions earned per session is recorded. A compound is considered a
positive reinforcer if it maintains significantly higher response rates than the vehicle control.

Protocol 2: Drug Discrimination Study

This protocol evaluates the subjective effects of RTI-111 compared to a known stimulant [4].

Subjects: Rhesus monkeys trained to discriminate (+)-amphetamine (AMPH; 1.0 or 1.7 mg/kg) from

saline.
Training: Subjects learn to press one lever after AMPH administration and another after saline to

receive a food reward.
Testing:

Administer test doses of RTI-111 (dose range: 0.001 - 0.1 mg/kg, intramuscular) or
methamphetamine alone and in combination.

Conduct test sessions under extinction conditions.
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Data Analysis: The percentage of responses on the drug-appropriate lever is calculated. Full

substitution (≥80% drug-lever responding) indicates AMPH-like discriminative stimulus effects.

Signaling Pathway and Experimental Workflow

The following diagram illustrates the pharmacological signaling pathway of RTI-111 and the logical flow of

the self-administration experiment, integrating the key concepts from the protocols above.
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Self-Administration Experimental Logic
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Critical Safety and Toxicity Considerations

Handling RTI-111 and its analogs in a research setting requires extreme caution.

Abuse Potential: RTI-111 is a drug of abuse and functions as a positive reinforcer in animal

models, indicating a high potential for addiction in humans [1] [4].
Cardiovascular Toxicity: Given its structural similarity to cocaine, there is a potential risk for severe

cardiac adverse events, including increased heart rate, blood pressure, and sudden cardiac death,
especially at high doses [2].

Limited Human Data: The toxicity and long-term health effects of recreational or research use in
humans have not been formally studied [2].

Handling and Compliance: As a controlled substance analog, strict regulatory compliance is
essential for procurement, storage, and use. Personal protective equipment (PPE) and engineering

controls (fume hoods) are mandatory.

How to Locate the RTI-111-d3 MSDS

Since a specific MSDS for RTI-111-d3 was not found, I recommend these steps:

Contact Suppliers Directly: The most reliable source for an MSDS is the manufacturer. Reach out

to the vendor from whom you source the compound (e.g., CymitQuimica, as referenced in [5]).
Use Parent Compound Data: In the absence of a deuterated-specific MSDS, the safety data for the

parent compound, RTI-111, provides the best available guidance for safe handling practices.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Application Notes: RTI-111 (Dichloropane) in Scientific Research].

Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1816262#rti-

111-d3-msds-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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